Cas no 2138351-44-5 (3,4-Quinolinediamine, N4-ethyl-6-methyl-)

• Product Name: 3,4-Quinolinediamine, N4-ethyl-6-methyl-
• CAS No: 2138351-44-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5269080
• Update Time: 2025-11-01

3,4-Quinolinediamine, N4-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, N4-ethyl-6-methyl-

• Inchi： 1S/C12H15N3/c1-3-14-12-9-6-8(2)4-5-11(9)15-7-10(12)13/h4-7H,3,13H2,1-2H3,(H,14,15)
• InChI Key： ITAYMCXSVPZYAV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, N4-ethyl-6-methyl-

Introduction to 3,4-Quinolinediamine, N4-ethyl-6-methyl- (CAS No. 2138351-44-5)

3,4-Quinolinediamine, N4-ethyl-6-methyl-, identified by its Chemical Abstracts Service (CAS) number 2138351-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 3,4-Quinolinediamine, N4-ethyl-6-methyl-, particularly the presence of an ethyl group at the N4 position and a methyl group at the C6 position, contribute to its unique chemical properties and biological interactions.

The quinoline scaffold is a privileged structure in drug discovery, with numerous examples of quinoline-based compounds exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The modifications introduced in 3,4-Quinolinediamine, N4-ethyl-6-methyl-, such as the ethyl and methyl substituents, are strategically designed to enhance its pharmacokinetic profile and target specificity. These modifications can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel quinoline derivatives with improved efficacy and reduced toxicity. The compound 3,4-Quinolinediamine, N4-ethyl-6-methyl- has been studied for its potential role in modulating various biological pathways. Its ability to interact with enzymes and receptors has made it a promising candidate for further investigation in drug development.

One of the most compelling aspects of 3,4-Quinolinediamine, N4-ethyl-6-methyl- is its potential application in the treatment of infectious diseases. Quinoline derivatives have a long history of use in combating parasitic infections, particularly malaria. The structural modifications in this compound may enhance its ability to inhibit essential enzymes in pathogens without affecting host cells. This selective toxicity is a critical factor in developing effective antiparasitic agents.

Furthermore, the compound has shown promise in preclinical studies as a potential chemotherapeutic agent for certain types of cancer. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic intervention. 3,4-Quinolinediamine, N4-ethyl-6-methyl- has been investigated for its ability to disrupt these pathways by inhibiting key enzymes involved in tumor growth and progression. Preliminary results suggest that it may induce apoptosis in cancer cells while sparing healthy tissues.

The synthesis of 3,4-Quinolinediamine, N4-ethyl-6-methyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to introduce the desired functional groups at specific positions on the quinoline core. The optimization of these synthetic routes is crucial for large-scale production and cost-effective manufacturing.

The pharmacological evaluation of 3,4-Quinolinediamine, N4-ethyl-6-methyl- has revealed several interesting properties. In vitro studies have demonstrated its ability to bind to various biological targets with high affinity. This binding specificity is essential for ensuring that the compound exerts its therapeutic effects without causing off-target side effects. Additionally, pharmacokinetic studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties.

The safety profile of 3,4-Quinolinediamine, N4-ethyl-6-methyl- is another critical aspect that has been thoroughly evaluated. Acute toxicity studies have indicated that the compound is well-tolerated at moderate doses but may cause adverse effects at higher concentrations. Long-term studies are ongoing to assess its chronic toxicity and potential for cumulative effects.

The development of new drugs is a complex process that involves extensive research and collaboration across multiple disciplines. 3,4-Quinolinediamine, N4-ethyl-6-methyl- represents an example of how structural modifications can lead to novel compounds with significant therapeutic potential. Its unique combination of chemical properties makes it a valuable asset in the quest for new treatments for various diseases.

In conclusion, 3, 4-Quinolinediamine, N₄-ethyl-6-methyl strong>, identified by CAS number 2138351-44-5, is a promising compound with diverse applications in pharmaceutical research. Its structural features and biological activities make it a compelling candidate for further development into new drugs targeting infectious diseases and cancer.